3-((4-methoxyphenyl)sulfonyl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)sulfonyl-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C20H20N2O5S2/c1-26-15-5-3-14(4-6-15)18-13-28-20(21-18)22-19(23)11-12-29(24,25)17-9-7-16(27-2)8-10-17/h3-10,13H,11-12H2,1-2H3,(H,21,22,23)
• InChI Key: BURMRQXQEYQSEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O5S2
• Molecular Weight: 432.5 g/mol

Description

3-((4-methoxyphenyl)sulfonyl)-N-(4-(4-methoxyphenyl)thiazol-2-yl)propanamide, also known as MPTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MPTP belongs to the class of sulfonamide compounds and is synthesized using specific methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions.

Scientific Research Applications

Photodynamic Therapy and Cancer Treatment

Sulfonamide compounds have been explored for their potential in photodynamic therapy, a treatment method that involves light-sensitive compounds to produce reactive oxygen species for cancer treatment. For instance, new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have shown high singlet oxygen quantum yield, making them promising candidates for photodynamic therapy applications against cancer (Pişkin, Canpolat, & Öztürk, 2020).

Anticonvulsant Activity

Sulfonamide derivatives have been synthesized and evaluated for their anticonvulsant activity. Certain compounds have demonstrated protection against convulsions induced by picrotoxin, highlighting their potential as anticonvulsant agents (Farag et al., 2012).

Antioxidant and Anticancer Activities

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide have been synthesized, showing significant antioxidant activity compared to ascorbic acid and exhibiting cytotoxic effects against human glioblastoma and breast cancer cell lines, suggesting their utility in developing new anticancer drugs (Tumosienė et al., 2020).

Chemical Synthesis and Molecular Structure

Research has also focused on the synthesis and structural analysis of sulfonamide compounds. For example, the formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors, their spectroscopic characterization, and structure elucidation has been documented, contributing to the understanding of their chemical properties and potential applications (Mahesha et al., 2021).

Antitumor Activity and Drug Development

Antitumor sulfonamides have been studied for their cell cycle inhibitory effects, with certain compounds advancing to clinical trials due to their promising antitumor activities. This highlights the role of sulfonamide compounds in the development of new cancer therapies (Owa et al., 2002).